Cas no 165881-36-7 (4-Bromobutaneboronic acid(1S,2S,3R,5S)-(+)-2,3-pinanediol ester)

• Product Name: 4-Bromobutaneboronic acid(1S,2S,3R,5S)-(+)-2,3-pinanediol ester
• CAS No: 165881-36-7
• MF: C₁₄H₂₄BBrO₂
• MW: 315.0541639328
• MDL: MFCD09037500
• CID: 92031
• PubChem ID: 44784918
• Update Time: 2025-04-18

4-Bromobutaneboronic acid(1S,2S,3R,5S)-(+)-2,3-pinanediol ester Chemical and Physical Properties

Names and Identifiers

• (1S,2S,3R,5S)-(+)-2,3-PINANEDIOL 4-BROMOBUTYLBORONATE ESTER
• 4- Bromobutylboronate ester
• 4-Bromobutaneboronic acid (1S,2S,3R,5S)-(+)-2,3-pinanediol ester
• 4-Bromobutylboronic acid (1S,2S,3R,5S)-(+)-2,3-pinanediol ester
• (+)-pinanediol-4-bromo-butane-1-boronate
• (1S,2S,6R,8S)-4-(4-bromobutyl)-1,8-dihydrogenio-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.02,6]decane
• (1S,2S,6R,8S)-4-(4-bromobutyl)-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.0?,?]decane
• 4-Bromobutylboronic acid (1S,2S,3R,5S)-(+)-2,3-pinanediol ester, 95%
• 165881-36-7
• (1S,2S,3R,5S)-(+)-2,3-Pinanediol 4-bromobutylboronate
• (1S,2S,6R,8S)-4-(4-bromobutyl)-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.02,6]decane
• (3aS,4S,6S,7aR)-2-(4-Bromobutyl)-3a,5,5-trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborole
• (1S,2S,6R,8S)-4-(4-bromobutyl)-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.0^{2,6}]decane
• AKOS015991265
• DTXSID10660694
• (3aS,4S,6S,7aR)-2-(4-Bromobutyl)-3a,5,5-trimethylhexahydro-2H-4,6-methano-1,3,2-benzodioxaborole
• 4-Bromobutylboronate ester
• BS-2018
• MFCD09037500
• CS-0175485
• 4-Bromobutaneboronic acid(1S,2S,3R,5S)-(+)-2,3-pinanediol ester

• MDL： MFCD09037500
• Inchi： 1S/C14H24BBrO2/c1-13(2)10-8-11(13)14(3)12(9-10)17-15(18-14)6-4-5-7-16/h10-12H,4-9H2,1-3H3/t10-,11-,12+,14-/m0/s1
• InChI Key： DQGAIMVYOVPBSD-FMSGJZPZSA-N
• SMILES： BrCCCCB1O[C@@H]2C[C@@H]3C[C@H]([C@]2(C)O1)C3(C)C

Computed Properties

• Exact Mass: 314.10500
• Monoisotopic Mass: 314.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 18.5A^2

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.24
• Boiling Point: 334.7°C at 760 mmHg
• Flash Point: 156.2°C
• Refractive Index: 1.4960
• PSA: 18.46000
• LogP: 3.88980
• Solubility: Unable or difficult to mix